Nalpha-Carbobenzyloxy-Nomega-bis-p-nitrobenzylphospho-L-arginine Benzyl Ester

• IUPAC Name: benzyl (2S)-5-[[amino-[bis[(4-nitrophenyl)methoxy]phosphorylamino]methylidene]amino]-2-(phenylmethoxycarbonylamino)pentanoate
• InChI: InChI=1S/C35H37N6O11P/c36-34(39-53(48,51-24-28-13-17-30(18-14-28)40(44)45)52-25-29-15-19-31(20-16-29)41(46)47)37-21-7-12-32(33(42)49-22-26-8-3-1-4-9-26)38-35(43)50-23-27-10-5-2-6-11-27/h1-6,8-11,13-20,32H,7,12,21-25H2,(H,38,43)(H3,36,37,39,48)/t32-/m0/s1
• InChI Key: GJQNYHXDWRTOCW-YTTGMZPUSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)C(CCCN=C(N)NP(=O)(OCC2=CC=C(C=C2)[N+](=O)[O-])OCC3=CC=C(C=C3)[N+](=O)[O-])NC(=O)OCC4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)COC(=O)[C@H](CCCN=C(N)NP(=O)(OCC2=CC=C(C=C2)[N+](=O)[O-])OCC3=CC=C(C=C3)[N+](=O)[O-])NC(=O)OCC4=CC=CC=C4
• Molecular Formula: C35H37N6O11P
• DSSTOX Substance ID: DTXSID20675552
• Molecular Weight: 748.7 g/mol
• CAS No.: 105975-49-3

Description

“Nalpha-Carbobenzyloxy-Nomega-bis-p-nitrobenzylphospho-L-arginine Benzyl Ester” is a chemical compound with the molecular formula C35H37N6O11P and a molecular weight of 748.68. It is a product used for proteomics research.

Scientific Research Applications

Pulmonary Vascular Responses

Research conducted by Nossaman et al. (1995) investigated the effects of Nomega-nitro-L-arginine benzyl ester, a compound related to Nalpha-Carbobenzyloxy-Nomega-bis-p-nitrobenzylphospho-L-arginine Benzyl Ester, on pulmonary arterial responses. This study found that the compound enhances pulmonary vasopressor responses to hypoxia and angiotensin II, suggesting its role in modulating pulmonary pressor responses under elevated tone conditions (Nossaman et al., 1995).

Role in Neurosteroid Effects

Mehta and Ticku (1999) explored the impact of Nomega-nitro-L-arginine methyl ester on the binding characteristics of various radioligands of GABAA receptors in rat brain regions. This study provides insights into the role of nitric oxide in the modulation of neurosteroid effects, specifically in the hippocampus (Mehta & Ticku, 1999).

Long-term Vascular Effects

Zhao et al. (1999) studied the long-term vascular effects of Nomega-nitro-L-arginine methyl ester, demonstrating that its effects are not solely mediated by inhibition of endothelial nitric oxide synthesis in rat mesenteric arteries. This research is crucial for understanding the broader impacts of the compound on cardiovascular health (Zhao et al., 1999).

Impact on Angiogenesis

Ziche et al. (1997) conducted a study on the role of nitric oxide synthase in angiogenesis. They found that the inhibition of nitric oxide synthase affects vascular endothelial growth factor-induced angiogenesis, highlighting the compound's significance in tumor angiogenesis and its potential as a therapeutic target (Ziche et al., 1997).

Enzymatic Reduction Studies

Clement et al. (2006) examined the in vitro reduction of Nomega-hydroxy-L-arginine, an intermediate in nitric oxide formation, by liver microsomes and mitochondria. This research contributes to our understanding of metabolic pathways involving Nomega-hydroxy-L-arginine and its potential as a nitric oxide precursor (Clement, Kunze, & Heberling, 2006).

Orthodontic Tooth Movement

Akin, Gurton, and Olmez (2004) investigated the role of nitric oxide in orthodontic tooth movement in rats. Their study utilized Nomega-nitro-L-arginine methyl ester to evaluate its impact on tooth movement, providing valuable information for orthodontic treatments (Akin, Gurton, & Olmez, 2004).